Cas no 2649086-71-3 (5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 2649086-71-3
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5946500
• PubChem ID: 165668537
• Update Time: 2025-06-08

5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole
• EN300-1863412
• 2649086-71-3

• Inchi： 1S/C12H11N3O/c1-15-11(8-13-9-16)7-12(14-15)10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： DVXGEKYBIXCNEX-UHFFFAOYSA-N
• SMILES： O=C=NCC1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole

Introduction to 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole (CAS No. 2649086-71-3)

5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole, identified by the CAS number 2649086-71-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrazole core substituted with an isocyanatomethyl group, a methyl group, and a phenyl group, making it a versatile intermediate for the synthesis of various bioactive molecules.

The structural configuration of 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole imparts unique chemical properties that make it valuable in drug discovery and development. The presence of the isocyanato functional group (-N=C=O) provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. This reactivity has been leveraged in the synthesis of novel heterocycles and in the development of targeted therapeutics.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific substitution pattern in 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole enhances its potential as a building block for designing molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By incorporating the pyrazole scaffold into kinase inhibitors, researchers can achieve high selectivity and potency. The isocyanato group in 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole allows for further derivatization to create ligands that can bind to specific kinase domains, modulating their activity.

Recent studies have also explored the antimicrobial properties of pyrazole derivatives. The structural features of 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole make it a promising candidate for developing novel antibiotics against resistant bacterial strains. The compound’s ability to interact with bacterial enzymes and disrupt essential metabolic pathways has been investigated in vitro, demonstrating potential as an antimicrobial agent.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrazoles, in particular, have been extensively studied for their pharmacological properties. The synthesis of 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole exemplifies the strategic use of heterocyclic chemistry to create molecules with tailored biological activities. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to optimize the yield and purity of this compound.

In addition to its applications in drug discovery, 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole has potential uses in materials science and industrial chemistry. Its unique reactivity makes it a valuable intermediate for the production of polymers and specialty chemicals. The compound’s ability to undergo polymerization reactions has been explored, leading to the development of novel polymeric materials with enhanced mechanical and thermal properties.

The safety and handling of 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole are critical considerations in its application. While not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when working with this compound to minimize exposure risks.

The future prospects for 5-(isocyanatomethyl)-1-methyl-3-phenyl-1H-pyrazole are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Collaborative efforts between academia and industry are essential to fully realize its potential. By leveraging cutting-edge synthetic techniques and computational methods, researchers can unlock new possibilities for this versatile compound.